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Compound of Interest

Compound Name: Nystatin

Cat. No.: B10754188

Nystatin Al is a polyene macrolide antibiotic and the primary active component of the nystatin
complex, produced by several species of Streptomyces bacteria, most notably Streptomyces
noursei.[1][2][3] It is a crucial antifungal agent used in the treatment of topical fungal infections,
particularly those caused by Candida species.[4][5] This guide provides a detailed examination
of the chemical structure of Nystatin Al for researchers, scientists, and professionals in drug
development.

Molecular Structure and Composition

Nystatin A1 possesses a complex macrocyclic structure characterized by a 38-membered
macrolactone ring.[6][7][8] This ring contains a conjugated system of a tetraene and a diene,
which is a hallmark of polyene antifungals.[3][5] Attached to this macrolide ring is the
deoxysugar D-mycosamine, which is an aminoglycoside.[1] The molecule also features
numerous hydroxyl groups, a carboxylic acid group, and a hemiketal ring.[4][8]

The International Union of Pure and Applied Chemistry (IUPAC) name for Nystatin Al is
(1S,3R,4R,7R,9R,11R,15S,16R,17R,18S,19E,21E,25E,27E,29E,31E,33R,35S,36R,37S)-33-
[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-ylloxy-1,3,4,7,9,11,17,37-
octahydroxy-15,16,18-trimethyl-13-ox0-14,39-dioxabicyclo[33.3.1]nonatriaconta-
19,21,25,27,29,31-hexaene-36-carboxylic acid.[4]

Physicochemical Properties
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A summary of the key physicochemical properties of Nystatin Al is presented in the table

below.
Property Value Source(s)
Molecular Formula C47H75N0O17 [41191[10]
Molecular Weight 926.1 g/mol [2][4][9]
Monoisotopic Mass 925.50349992 Da [2][4]
CAS Number 34786-70-4 [10]
Appearance Light yellow powder [11]

Soluble in DMF or DMSO;
N moderately soluble in
Solubility _ [3]
methanol or ethanol; poor

water solubility.

. Deteriorates on exposure to
Stability ) ] ) [4]
heat, light, moisture, or air.

Stereochemistry

Nystatin Al has a well-defined stereochemistry with 19 defined stereocenters.[9] The absolute
stereochemistry has been determined through extensive spectroscopic studies and chemical
degradation.[9][12] The geometry of the six carbon-carbon double bonds in the polyene chain
is all-trans (E).[4]

Functional Groups and Structural Features

The chemical structure of Nystatin Al is rich in functional groups that contribute to its biological
activity and physical properties.
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Caption: Key structural components of Nystatin Al.

Experimental Protocols for Structural Elucidation

The structure of Nystatin A1 has been elucidated and confirmed through a combination of
spectroscopic techniques.

5.1. Mass Spectrometry

o Methodology: High-performance liquid chromatography coupled with tandem mass
spectrometry (HPLC-MS/MS) is a key technique for the analysis of Nystatin A1.[13][14]
Samples are typically separated on a C18 reversed-phase column.[14] Electrospray
ionization (ESI) in positive or negative ion mode is used to generate ions for mass analysis.
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[4][14] High-resolution mass spectrometers like Fourier transform ion cyclotron resonance
(FT-ICR) or Orbitrap are employed for accurate mass measurements.[4][13]

o Data: In negative ion mode LC-MS, the precursor ion [M-H]~ is observed at an m/z of
924.4962.[4] Fragmentation of the parent compound can lead to minor ion clusters at m/z
846, 864, 881, and 908.[15]

5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

e Methodology: 1D (*H and 3C) and 2D NMR (COSY, HSQC, HMBC, ROESY) experiments
are crucial for determining the connectivity and stereochemistry of Nystatin A1.[15][16]
Samples are typically dissolved in deuterated solvents such as pyridine-ds.[17]

o Data: The NMR spectra of Nystatin A1 are complex due to the large number of protons and
carbons.[15] Specific chemical shift assignments have been made through detailed analysis
of various NMR experiments, which have been instrumental in confirming the stereostructure
of the molecule.[12][16]

5.3. X-ray Crystallography

While no successful protocol for crystallizing Nystatin Al for X-ray diffraction has been
reported, the crystal structure of the related enzyme NysL bound to Nystatin A1 has been
solved at 2.0 A resolution.[13][18] This has provided valuable insights into the conformation of
Nystatin Al in a protein-bound state.[18]

Biosynthesis Overview

Nystatin Al is synthesized by Streptomyces noursei via a modular polyketide synthase (PKS)
pathway.[1][19] The biosynthesis involves a loading module and six synthesis modules (nysA,
nysB, nysC, nysl, nysJ, and nysK) that assemble the 38-membered macrolactone ring.[1][19]
Following the assembly of the polyketide chain, a series of post-PKS modifications occur,
including oxidations catalyzed by cytochrome P450 monooxygenases (NysN and NysL) and
glycosylation with mycosamine by a glycosyltransferase (NysDI).[6][19] The final step is the
C10 hydroxylation of 10-deoxynystatin by NysL to yield Nystatin A1.[6][18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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